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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772

Abstract

This application note details a robust and sensitive method for the quantitative analysis of the
organophosphorus pesticide Etrimfos in various food matrices using Gas Chromatography
coupled with Mass Spectrometry (GC-MS). The protocol employs a modified QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup,
followed by analysis using a triple quadrupole GC-MS/MS system. This method provides high
selectivity and sensitivity, making it suitable for routine monitoring of Etrimfos residues in food
safety and quality control laboratories.

Introduction

Etrimfos is a non-systemic organophosphate insecticide and acaricide used to control a
variety of chewing and sucking insects on crops. Due to its potential toxicity, regulatory bodies
worldwide have established maximum residue limits (MRLSs) for Etrimfos in food products.
Consequently, sensitive and reliable analytical methods are required for the routine monitoring
of Etrimfos residues. Gas chromatography-mass spectrometry (GC-MS) is a powerful
technique for the analysis of volatile and semi-volatile organic compounds like Etrimfos,
offering excellent separation and specific detection.[1] This application note provides a detailed
protocol for the determination of Etrimfos in food samples, from sample preparation to data
analysis.
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Experimental

The QUEChERS method is widely used for the extraction of pesticide residues from food

matrices due to its simplicity, speed, and effectiveness.[2]

Materials:

Homogenized food sample (e.qg., fruits, vegetables)
Acetonitrile (ACN), pesticide residue grade
Magnesium sulfate (MgSQa), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)
and MgSOa

Centrifuge capable of = 4000 x g

50 mL and 15 mL polypropylene centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Cap the tube and shake vigorously for 1 minute.

Add the QUEChERS extraction salts (4 g MgSOa4 and 1 g NacCl).

Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.
Centrifuge at = 4000 x g for 5 minutes.

Transfer 1 mL of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg
MgSOa4 and 50 mg PSA.
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» Vortex for 30 seconds.
e Centrifuge at = 4000 x g for 5 minutes.
o Transfer the supernatant into a clean autosampler vial for GC-MS analysis.

The analysis is performed using a gas chromatograph coupled to a triple quadrupole mass
spectrometer.

Instrumentation:

e Gas Chromatograph: Agilent Intuvo 9000 GC system or equivalent[3]

e Mass Spectrometer: Agilent 7010B triple quadrupole mass spectrometer or equivalent[3]
e GC Column: HP-5MS (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent

Instrumental Parameters:
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Parameter Value

GC Inlet

Injection Volume 1pL

Inlet Temperature 250 °C
Injection Mode Splitless
Carrier Gas Helium
Flow Rate 1.2 mL/min

Oven Program

Initial Temperature 70 °C, hold for 2 min

Ramp 1 25 °C/min to 150 °C

Ramp 2 3 °C/min to 200 °C

Ramp 3 8 °C/min to 280 °C, hold for 10 min

Mass Spectrometer

lonization Mode Electron lonization (EI)

lon Source Temp. 230 °C

Transfer Line Temp. 280 °C

Quadrupole Temp. 150 °C

Acquisition Mode Multiple Reaction Monitoring (MRM)

Quantitative Data

The following table summarizes the key quantitative parameters for the analysis of Etrimfos.

Retention Precursor Product lon Productlon Collision
Compound ) .

Time (min) lon (m/z) 1 (m/z) 2 (m/z) Energy (eV)
Etrimfos ~11.29 292 181 153 10/ 20
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Data synthesized from multiple sources.[3][4]

Workflow Diagram

The following diagram illustrates the complete experimental workflow from sample receipt to

final data analysis.
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Sample Receipt
(Fruits, Vegetables)

Sample Homogenization

Weigh 10g of Sample

Add 10mL Acetonitrile
Shake for 1 min

Add QUEChERS Salts
(4g MgS0O4, 1g NacCl)
Shake for 1 min

( Centrifuge (24000 x g, 5 min) j

Transfer Supernatant to d-SPE Tube
(150mg MgS04, 50mg PSA)

Vortex for 30s

( Centrifuge (24000 x g, 5 min) j

GC-MS/MS Analysis

Data Processing &
Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Etrimfos analysis.
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Results and Discussion

The described GC-MS/MS method provides excellent selectivity and sensitivity for the
determination of Etrimfos in complex food matrices. The use of the QUEChERS sample
preparation method allows for high-throughput analysis with good recovery and minimal matrix
effects.[2] The MRM acquisition mode ensures accurate quantification by monitoring specific
precursor-to-product ion transitions, which significantly reduces background interference.[5]
The chromatographic conditions are optimized to provide a good peak shape and separation
for Etrimfos.

Conclusion

The detailed protocol presented in this application note is suitable for the routine analysis of
Etrimfos residues in various food samples. The combination of QUEChERS sample
preparation and GC-MS/MS analysis provides a reliable, sensitive, and efficient method for
ensuring compliance with regulatory MRLSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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